Cas no 139756-21-1 (5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one)

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one structure
139756-21-1 structure
Product Name:5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
CAS No:139756-21-1
MF:C17H20N4O2
MW:312.366303443909
MDL:MFCD03093929
CID:64614
PubChem ID:24877561
Update Time:2026-06-18

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
    • 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]-7-pyrimidinone
    • 5-(2-Ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]-7-pyrimidinone
    • 5-(2-Ethoxyphenyl)-1-Methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyriMidin-7-one
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-(2-ethoxyphenyl)-1,6-dihydro-1-methyl-3-propyl-
    • 5-(2-ethoxyphenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
    • Imidazosagatriazinone
    • E4M9V1JW7V
    • 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-(2-e
    • 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyr imidin-5-yl)benzenesulfonyl chloride
    • PDE5-IN-7
    • 5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-(2-ethoxyphenyl)-1-methyl-3-propyl-1,6-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-(2-Ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]-7-pyrimidinone, 97%
    • CHEBI:170049
    • FT-0668119
    • 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-7(6H)-one
    • UK 088800
    • 5-(2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]-pyrimidin-7-one
    • Q27276861
    • SCHEMBL1202
    • MFCD03093929
    • 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
    • 2-(2-ethoxy)-phenyl-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidine-7-one
    • BDBM50111899
    • CS-W012052
    • AC-26314
    • 5-(2-Ethoxy-phenyl)-1-methyl-3-propyl-1,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-(2-ethoxyphenyl)-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • HMS2511C22
    • BCP16444
    • J-007314
    • MLS000704311
    • 5-(2-Ethoxyphenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
    • NS00014983
    • DS-16277
    • UK-088800
    • UNII-E4M9V1JW7V
    • AMY11145
    • MXQUEDUMKWBYHI-UHFFFAOYSA-N
    • AKOS015911946
    • SMR000230865
    • E1134
    • A885952
    • 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxyphenyl)-1,6-dihydro-1-methyl-3-propyl-
    • 5-(2-Ethoxyphenyl)-1-methyl-3n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-(2-Ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo-[4,3-d]pyrimidin-7-one
    • 5-(2-ethoxyphenyl)-1-methyl-3-n-propyl-1.6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • CHEMBL54079
    • 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1,6-dihydro-7hpyrazolo(4,3-d)pyrimidin-7-one
    • 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxyphenyl)-1,4-dihydro-1-methyl-3-propyl-
    • EN300-7419020
    • Z3234901362
    • DTXSID40358476
    • 5-(2-Ethoxyphenyl)-l-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolol- 4,3-dipyrimidin-7-one
    • HY-W011336
    • SY035606
    • 139756-21-1
    • 5-(2-Ethoxyphenyl)-l-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolol-
    • AG-690/40638307
    • DB-049819
    • STL452917
    • MDL： MFCD03093929
    • Inchi： 1S/C17H20N4O2/c1-4-8-12-14-15(21(3)20-12)17(22)19-16(18-14)11-9-6-7-10-13(11)23-5-2/h6-7,9-10H,4-5,8H2,1-3H3,(H,18,19,22)
    • InChI Key： MXQUEDUMKWBYHI-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CC=CC=1C1NC(C2=C(C(CCC)=NN2C)N=1)=O

Computed Properties

  • Exact Mass: 312.15900
  • Monoisotopic Mass: 312.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.26
  • Melting Point: 143.0 to 147.0 deg-C
  • Boiling Point: 504°C at 760 mmHg
  • Flash Point: 258.6°C
  • Refractive Index: 1.632
  • PSA: 72.80000
  • LogP: 2.67480

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Pricemore >>

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5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Production Method

Production Method 1

139756-02-8 139756-02-8
613-69-4 613-69-4
139756-21-1 139756-21-1
845302-49-0 845302-49-0
Reaction Conditions
1.1 Catalysts: Potassium persulfate Solvents: Dimethylformamide ,  Water ;  3 min, 100 °C
Reference
Synthesis of 5-substituted-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs and their biological evaluation as anticancer agents: mTOR inhibitors
Reddy, G. Lakshma; et al, European Journal of Medicinal Chemistry, 2014, 80, 201-208

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Raw materials

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Preparation Products

5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one Related Literature

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